Cas no 34994-81-5 (Eicosane, 1-iodo-)

• Product Name: Eicosane, 1-iodo-
• CAS No: 34994-81-5
• MF: C₂₀H₄₁I
• MW: 408.444019079208
• CID: 295261
• PubChem ID: 520709
• Update Time: 2025-04-19

Eicosane, 1-iodo- Chemical and Physical Properties

Names and Identifiers

• Eicosane, 1-iodo-
• 1-iodoeicosane
• 1-Iodoicosane
• 34994-81-5
• SCHEMBL1377733
• DTXSID20334435
• UYBWORFIJZQKEP-UHFFFAOYSA-N

• Inchi： 1S/C20H41I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h2-20H2,1H3
• InChI Key： UYBWORFIJZQKEP-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 408.22503
• Monoisotopic Mass: 408.22530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0758 (rough estimate)
• Melting Point: 41.45°C
• Boiling Point: 391.28°C (rough estimate)
• Refractive Index: 1.4716 (estimate)
• PSA: 0